Cas no 87619-88-3 (argipressin (5-9), (2-1')-disulfide Cys(6)-)

argipressin (5-9), (2-1')-disulfide Cys(6)- structure
87619-88-3 structure
Product Name:argipressin (5-9), (2-1')-disulfide Cys(6)-
CAS No:87619-88-3
MF:C23H41N11O8S2
MW:663.770540952683
CID:992722
Update Time:2022-07-26

argipressin (5-9), (2-1')-disulfide Cys(6)- Chemical and Physical Properties

Names and Identifiers

    • argipressin (5-9), (2-1')-disulfide Cys(6)-
    • Inchi: 1S/C23H41N11O8S2/c24-11(7-16(26)35)18(37)33-14(10-44-43-9-12(25)22(41)42)21(40)34-6-2-4-15(34)20(39)32-13(3-1-5-30-23(28)29)19(38)31-8-17(27)36/h11-15H,1-10,24-25H2,(H2,26,35)(H2,27,36)(H,31,38)(H,32,39)(H,33,37)(H,41,42)(H4,28,29,30)/t11-,12-,13-,14-,15-/m0/s1
    • InChI Key: CTUGLLVOLAMBDG-YTFOTSKYSA-N
    • SMILES: C(N1CCC[C@H]1C(=O)N[C@@H](CCCNC(N)=N)C(=O)NCC(=O)N)(=O)[C@H](CSSC[C@H](N)C(=O)O)NC(=O)[C@@H](N)CC(=O)N

Computed Properties

  • Exact Mass: 389.089082
  • Monoisotopic Mass: 389.089082
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 748
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 131
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